Cas no 852138-01-3 (N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide)

• Product Name: N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide
• CAS No: 852138-01-3
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 6410941
• PubChem ID: 4643789
• Update Time: 2025-06-22

N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide
• N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]cyclopropanecarboxamide
• HMS1420F03
• IFLab1_002929
• F0651-0259
• SR-01000105742
• SR-01000105742-1
• N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclopropanecarboxamide
• AKOS024592022
• N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)cyclopropanecarboxamide
• 852138-01-3
• IDI1_009388
• Cyclopropanecarboxamide, N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-

• Inchi： 1S/C17H20N2O/c20-17(12-6-7-12)18-10-11-5-8-16-14(9-11)13-3-1-2-4-15(13)19-16/h5,8-9,12,19H,1-4,6-7,10H2,(H,18,20)
• InChI Key： ZHKWWXXDAHDYOD-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=CC3NC4=C(C=3C=2)CCCC4)=O)CC1

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 554.7±29.0 °C(Predicted)
• pka: 15.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide

Introduction to N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide (CAS No. 852138-01-3)

N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide, identified by its CAS number 852138-01-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropane ring fused with a carbazole moiety. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various applications in medicinal chemistry.

The cyclopropane ring is known for its high reactivity and stability, often serving as a key pharmacophore in drug design. Its strained three-membered ring structure facilitates interactions with biological targets, enhancing the binding affinity and selectivity of potential therapeutic agents. On the other hand, the carbazole moiety is a heterocyclic aromatic compound that exhibits notable biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of both these structural features in N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been growing interest in the development of novel compounds that incorporate both cyclopropane and carbazole units due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that derivatives of these structures can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. The amide functional group present in the name of our compound also suggests potential interactions with biological targets through hydrogen bonding and other non-covalent interactions.

The synthesis of N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropane ring into the carbazole scaffold necessitates careful consideration of reaction mechanisms to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been employed to achieve the desired molecular architecture efficiently.

Evaluation of the pharmacological properties of N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide has revealed intriguing findings that highlight its potential therapeutic applications. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, the compound has shown promise in treating inflammatory disorders by inhibiting the production of pro-inflammatory cytokines.

The structural features of this compound also make it an attractive scaffold for further derivatization to enhance its pharmacological properties. By modifying functional groups or introducing additional substituents, researchers can fine-tune the bioactivity and selectivity of N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide. Such modifications can lead to the development of novel drug candidates with improved efficacy and reduced side effects.

In conclusion, N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcyclopropanecarboxamide (CAS No. 852138-01-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural composition and promising biological activities. The integration of a cyclopropane strong>< em>< em>< em>< em>< em>< em>< em>< em>< strong>>carbazole moiety> into an amide-functionalized molecule offers a rich ground for exploration in drug discovery. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.